Cas no 1261898-61-6 (2-(3-Carbamoyl-4-chlorophenyl)-4-fluorobenzoic acid)

2-(3-Carbamoyl-4-chlorophenyl)-4-fluorobenzoic acid is a fluorinated benzoic acid derivative featuring both carbamoyl and chloro substituents on its phenyl ring. This compound is of interest in pharmaceutical and agrochemical research due to its structural versatility, enabling potential applications as an intermediate in drug synthesis or as a bioactive scaffold. The presence of fluorine enhances metabolic stability and binding affinity, while the carbamoyl group offers opportunities for further functionalization. Its well-defined molecular structure ensures consistent reactivity, making it suitable for precise synthetic modifications. The compound is typically characterized by high purity and stability under standard storage conditions, supporting its use in methodical chemical studies.

2-(3-Carbamoyl-4-chlorophenyl)-4-fluorobenzoic acid structure

1261898-61-6 structure

Product Name:2-(3-Carbamoyl-4-chlorophenyl)-4-fluorobenzoic acid

CAS No:1261898-61-6

MF:C₁₄H₉ClFNO₃

MW:293.677566289902

MDL:MFCD18322222

CID:2762096

PubChem ID:53228052

Update Time:2025-05-21

2-(3-Carbamoyl-4-chlorophenyl)-4-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

- 1261898-61-6
- 2-(3-CARBAMOYL-4-CHLOROPHENYL)-4-FLUOROBENZOIC ACID
- DTXSID70691585
- MFCD18322222
- 3'-Carbamoyl-4'-chloro-5-fluoro[1,1'-biphenyl]-2-carboxylic acid
- 2-(3-Carbamoyl-4-chlorophenyl)-4-fluorobenzoic acid, 95%
- 2-(3-Carbamoyl-4-chlorophenyl)-4-fluorobenzoic acid
- MDL： MFCD18322222
- Inchi： 1S/C14H9ClFNO3/c15-12-4-1-7(5-11(12)13(17)18)10-6-8(16)2-3-9(10)14(19)20/h1-6H,(H2,17,18)(H,19,20)
- InChI Key： CQILBSMIMPDJEZ-UHFFFAOYSA-N
- SMILES： ClC1C=CC(=CC=1C(N)=O)C1C=C(C=CC=1C(=O)O)F

Computed Properties

Exact Mass: 293.0254990Da
Monoisotopic Mass: 293.0254990Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 20
Rotatable Bond Count: 3
Complexity: 393
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.7
Topological Polar Surface Area: 80.4Å²

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Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB329497-5 g	2-(3-Carbamoyl-4-chlorophenyl)-4-fluorobenzoic acid, 95%; .	1261898-61-6	95%	5g	€1159.00	2023-04-26
abcr	AB329497-5g	2-(3-Carbamoyl-4-chlorophenyl)-4-fluorobenzoic acid, 95%; .	1261898-61-6	95%	5g	€1159.00	2025-04-21